![molecular formula C12H15B B3156934 2-Bromo-3-(4-n-propylphenyl)-1-propene CAS No. 842140-43-6](/img/structure/B3156934.png)
2-Bromo-3-(4-n-propylphenyl)-1-propene
Overview
Description
2-Bromo-3-(4-n-propylphenyl)-1-propene, also known as 2-Bromo-3-propylphenylpropene, is an organic compound with the molecular formula C13H16Br. It is an intermediate in various organic syntheses and is used in the preparation of pharmaceuticals, pesticides, and other chemicals. This compound has been extensively studied due to its versatile applications in the fields of organic synthesis and pharmaceuticals.
Scientific Research Applications
Molecular Structure and Interactions
Research on molecules similar to 2-Bromo-3-(4-n-propylphenyl)-1-propene often focuses on understanding their structural characteristics and how these influence their physical and chemical properties. For instance, a study by Jasinski et al. (2010) explores the structural aspects of a chalcone derivative, highlighting the significance of dihedral angles and intermolecular interactions such as C—H⋯O and π–π stacking in determining molecular stability and reactivity Jasinski et al., 2010.
Catalysis and Polymerization
Molecules with bromine substituents often play a crucial role in catalytic processes and polymerization reactions. Organ et al. (2003) discuss the regiochemistry of nucleophilic attacks on 2-halo pi-allyl complexes, which is fundamental for understanding how these molecules can be utilized in synthesizing complex organic compounds Organ et al., 2003. Similarly, Miyakoshi et al. (2005) describe a nickel-catalyzed chain-growth polymerization process, highlighting the role of brominated compounds in producing polymers with defined structures and properties Miyakoshi et al., 2005.
Synthetic Applications
The reactivity of brominated compounds, akin to 2-Bromo-3-(4-n-propylphenyl)-1-propene, in synthetic chemistry is a key area of interest. Williams et al. (2016) explore the synthesis and reactivity of a related brominated compound in various chemical reactions, demonstrating its utility in organic synthesis, especially in SE′ reactions and radical reactions for C-alkylation Williams et al., 2016.
properties
IUPAC Name |
1-(2-bromoprop-2-enyl)-4-propylbenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Br/c1-3-4-11-5-7-12(8-6-11)9-10(2)13/h5-8H,2-4,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCXOOGCSPJQTHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)CC(=C)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Br | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101273047 | |
Record name | 1-(2-Bromo-2-propen-1-yl)-4-propylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101273047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3-(4-n-propylphenyl)-1-propene | |
CAS RN |
842140-43-6 | |
Record name | 1-(2-Bromo-2-propen-1-yl)-4-propylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=842140-43-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Bromo-2-propen-1-yl)-4-propylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101273047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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